Cas no 1251679-69-2 (N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide)
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-fluoro-2-methylphenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
- N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
- N-(4-fluoro-2-methylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
- AKOS021896114
- 1251679-69-2
- F3406-8698
-
- Inchi: 1S/C18H20FN3O4S/c1-13-11-14(19)6-7-15(13)20-17(23)12-21-8-4-5-16(18(21)24)27(25,26)22-9-2-3-10-22/h4-8,11H,2-3,9-10,12H2,1H3,(H,20,23)
- InChI Key: IGMNDKRYSCJREI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1C)(=O)CN1C(=O)C(S(N2CCCC2)(=O)=O)=CC=C1
Computed Properties
- Exact Mass: 393.11585546g/mol
- Monoisotopic Mass: 393.11585546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 95.2Ų
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8698-2μmol |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-5μmol |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-10μmol |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-20μmol |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-1mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-2mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-3mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-4mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-5mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8698-10mg |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251679-69-2 | 10mg |
$79.0 | 2023-09-10 |
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
Professional Introduction to N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide (CAS No. 1251679-69-2)
N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251679-69-2, represents a novel molecular entity with a complex structural framework that incorporates multiple pharmacophoric moieties. The presence of both fluoro and pyrrolidine substituents in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.
The molecular architecture of N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is characterized by a central dihydropyridine core, which is flanked by an acetylamide group and a pyrrolidine sulfonamide moiety. The 4-fluoro-2-methylphenyl group contributes to the compound's lipophilicity and may enhance its ability to cross biological membranes, while the pyrrolidine sulfonamide segment introduces polar interactions that could be critical for binding to specific biological receptors. This dual functionality makes the compound an intriguing subject for studying its potential pharmacological effects.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The structural features of N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide align well with several key pharmacological targets, including enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer progression. For instance, the dihydropyridine scaffold is well-known for its role in calcium channel modulation, which has implications for cardiovascular diseases and neurodegenerative conditions. Additionally, the sulfonamide group is frequently employed in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the dihydropyridine ring, followed by functionalization at the 3-position of the pyrrolidine ring with a sulfonamide moiety. The introduction of the 4-fluoro-2-methylphenyl group typically involves halogenation and subsequent nucleophilic substitution reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex core structure efficiently. These synthetic methodologies highlight the compound's complexity and the expertise required for its preparation.
Evaluation of N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide in vitro has revealed promising preliminary activity against several biological targets. Studies have demonstrated its potential as an inhibitor of enzymes such as carbonic anhydrase, which plays a crucial role in maintaining acid-base balance in tissues. Furthermore, preliminary data suggest that this compound may exhibit inhibitory effects on kinases involved in cell signaling pathways relevant to cancer biology. These findings underscore its therapeutic potential and justify further investigation into its mechanisms of action.
The pharmacokinetic properties of N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide are also of considerable interest. In preclinical studies, the compound has shown reasonable oral bioavailability and moderate metabolic stability, suggesting that it may have potential for clinical translation. However, detailed pharmacokinetic profiling is necessary to optimize dosing regimens and minimize potential side effects. Additionally, assessment of its distribution, excretion, and metabolism will provide critical insights into how it interacts with biological systems over time.
The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-y]acetamide exemplifies this collaborative approach through its synthesis by organic chemists followed by biological evaluation by pharmacologists. The integration of computational modeling techniques can further accelerate the drug discovery process by predicting binding affinities and identifying optimal modifications to enhance potency and selectivity.
In conclusion, N-(4-fluoro--methylphenyl]-[
1251679-69-2 (N-(4-fluoro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)